Cas no 1805253-61-5 (4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol)

• Product Name: 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol
• CAS No: 1805253-61-5
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 4800554
• Update Time: 2025-05-23

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol

• Inchi： 1S/C7H7F2NO3/c8-6(9)5-3(2-11)7(13)10-1-4(5)12/h1,6,11-12H,2H2,(H,10,13)
• InChI Key： JBEUHCQXPPEWGA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1CO)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6

Additional information on 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol (CAS No. 1805253-61-5): A Comprehensive Overview

The compound 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol (CAS No. 1805253-61-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and dihydroxypyridine core, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

One of the key reasons for the growing interest in 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol is its role in the development of novel enzyme inhibitors. The difluoromethyl moiety is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent studies have explored its utility in targeting kinases and other enzymes involved in inflammatory pathways, aligning with the current focus on precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol has shown promise in agrochemical formulations. The fluorine atoms in its structure contribute to improved pesticidal activity and environmental persistence, addressing the need for more efficient crop protection solutions. This aligns with the global trend toward sustainable agriculture and reduced chemical load in farming practices.

The synthesis of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol typically involves multi-step organic reactions, including fluorination and hydroxylation processes. Researchers have optimized these methods to achieve higher yields and purity, which is crucial for industrial-scale production. The compound's solubility in polar solvents and thermal stability further enhance its practicality in various applications.

From a market perspective, the demand for fluorinated pyridine derivatives like 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol is expected to rise, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its CAS number 1805253-61-5 serves as a unique identifier for procurement and regulatory compliance.

Safety and handling of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its reactivity under specific conditions warrants careful handling to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-methanol (CAS No. 1805253-61-5) represents a valuable building block in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique structural properties and versatile reactivity make it a subject of ongoing research, reflecting the broader interest in fluorinated compounds for innovative solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.